Cas no 863594-82-5 (2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 863594-82-5
• MF: C₁₈H₁₂FN₃O₂S₂
• MW: 385.43518447876
• CID: 6416022
• PubChem ID: 16815204
• Update Time: 2025-06-13

2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• SR-01000140325
• 2-fluoro-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• 2-fluoro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• SR-01000140325-1
• AKOS024597092
• 2-fluoro-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• F0695-0086
• AB00672211-01
• 863594-82-5
• Benzenesulfonamide, 2-fluoro-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C18H12FN3O2S2/c19-14-7-1-2-9-16(14)26(23,24)22-13-6-3-5-12(11-13)17-21-15-8-4-10-20-18(15)25-17/h1-11,22H
• InChI Key： UTXKKUQVFGWIRQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NC4=CC=CN=C4S3)=C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 385.03549714g/mol
• Monoisotopic Mass: 385.03549714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 580.1±60.0 °C(Predicted)
• pka: 7.26±0.10(Predicted)

Additional information on 2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863594-82-5)

2-fluoro-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863594-82-5) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique thiazolo[5,4-b]pyridine core, which is known for its potential in modulating biological pathways. The presence of a fluoro substituent and a sulfonamide group further enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, researchers have focused on the therapeutic potential of sulfonamide-based compounds, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. The 2-fluoro-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide stands out due to its ability to interact with specific protein domains, as evidenced by computational docking studies. Its CAS No. 863594-82-5 is frequently cited in patent applications and academic publications, highlighting its relevance in modern medicinal chemistry.

The synthesis of 2-fluoro-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely discussed in the context of green chemistry and sustainable synthesis, aligning with the growing demand for environmentally friendly processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure the purity and structural integrity of the compound, which is critical for its application in high-throughput screening.

From a pharmacological perspective, the thiazolo[5,4-b]pyridine moiety in CAS No. 863594-82-5 has been linked to inhibitory effects on kinases and other signaling molecules. This has spurred interest in its potential use for cancer therapy and autoimmune disorders, topics that dominate current biomedical research. Additionally, its fluoro group contributes to improved metabolic stability, a key consideration in the design of next-generation therapeutics.

The compound's physicochemical properties, such as solubility and logP, have been extensively studied to optimize its drug-likeness. These parameters are crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a hot topic in preclinical development. Researchers also explore its potential in combination therapies, where synergistic effects with other agents could enhance efficacy while minimizing side effects.

In summary, 2-fluoro-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863594-82-5) represents a versatile scaffold with broad applications in drug discovery. Its unique structure, combined with its bioactivity and synthetic accessibility, positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its mechanisms and derivatives, this compound is likely to remain at the forefront of innovative therapeutic research.